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Compound of Interest |

Compound Name: 23-Keto nemadectin
CAS No.: 112124-81-9
Cat. No.: B109443
. J

Executive Summary

23-Keto Nemadectin (also known as 23-oxo-nemadectin or 23-desmethoxyamino-23-0xo
moxidectin) is a macrocyclic lactone produced by the selective oxidation of the C-23 hydroxyl
group of Nemadectin.[1][2][3][4] It serves as the immediate precursor to Moxidectin.

This protocol provides a comprehensive methodology for the structural verification of 23-Keto
Nemadectin using 1D and 2D NMR spectroscopy.[1][4] The primary analytical objective is to
confirm the oxidation of the C-23 secondary alcohol to a ketone while ensuring the integrity of
the base milbemycin macrocycle.

Chemical Context & Structural Logic
To interpret the NMR data correctly, one must understand the structural transformation:
o Substrate: Nemadectin (

) contains a secondary hydroxyl group at position C-23.[1][3][4]

o Target: 23-Keto Nemadectin (
) contains a ketone carbonyl at position C-23.[1][2][3][4]

Key Spectroscopic Indicators:
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» Loss of Signal: The proton signal for H-23 (carbinol methine) must disappear.

¢ New Signal: A diagnostic carbonyl carbon signal must appear in the 13C spectrum (>200
ppm).[1][4]

o Perturbation: Protons at adjacent positions (H-22 and H-24) will experience significant
downfield shifts due to the anisotropic deshielding of the new carbonyl group.[1][4]

Structural Transformation Diagram

777777777777777777777777

H-23 Signal (~3.8 ppm)
DISAPPEARS

1

1

1

1

1

1

1

1

Nemadectin -2H Oxidation Reaction 23-Keto Nemadectin e C-23 Signal (~210 ppm) |
(C-23 Hydroxyl) (e.g., Swern or Dess-Martin) (C-23 Ketone) APPEARS :
. 1

e 1

. 1

L 1

1

1

1

1

H-22/H-24
Downfield Shift

Click to download full resolution via product page

Figure 1: Reaction scheme and diagnostic NMR signatures for the conversion of Nemadectin to
23-Keto Nemadectin.

Experimental Protocol
Sample Preparation[1][2][3]
e Solvent: Chloroform-d (

) is the standard solvent.[1][3][4] Benzene-d6 (

) may be used if signal overlap in the aliphatic region (1.0-2.5 ppm) prevents clear
assignment of the H-22/H-24 protons.[1][2][3][4]

o Concentration: Dissolve 5-10 mg of the compound in 600 pL of solvent for 1H/13C analysis.
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e Tube: High-quality 5 mm NMR tube (e.g., Wilmad 528-PP).

o Filtration: Filter the solution through a cotton plug or 0.2 um PTFE filter if any turbidity is
observed.

Instrument Parameters (Recommended)

o Field Strength: > 400 MHz (600 MHz preferred for resolution of the macrocyclic backbone).
[1][4]

o Temperature: 298 K (25°C).[1][4]

e Experiments:
o 1H ZG: 16 scans, 30° pulse angle, D1 = 2.0s.
o 13C UDEFT/APT: 1024+ scans (to detect the quaternary carbonyl).
o HSQC: Multiplicity-edited (to distinguish CH/CH3 from CH2).

o HMBC: Optimized for long-range coupling (8-10 Hz) to verify the C-23 connectivity.

Structural Characterization & Assignment[4][5][6][7]
1H NMR Analysis (Proton)

The most immediate confirmation of the structure is the absence of the H-23 signal.[1][4]
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Nemadectin 23-Keto
Position (Parent) NG T Diagnostic Note
(ppm) (ppm)
H-23 ~3.75 - 3.85 (m) ABSENT Primary Confirmation
H-25 ~3.2-3.3(m) ~3.3-3.5(m) Slight shift possible
Shifts downfield
H-22 ~1.6-1.8 (m) ~2.4-2.6 (m)
(alpha to C=0)
Shifts downfield
H-24 ~1.5-1.7 (m) ~2.3-2.5(m)
(alpha to C=0)
Distal; minimal
H-13 ~4.9 - 5.0 (brs) ~4.9-5.0

change

Note: Chemical shifts are referenced to TMS (0.00 ppm) or residual

(7.26 ppm).[1][2][3][4]

13C NMR Analysis (Carbon)

The appearance of the ketone carbonyl is the definitive proof of oxidation.[1][4]

Nemadectin

23-Keto

Position (Parent) Nemadectin Assignment Logic
(ppm) (ppm)
C-23 ~68.0 - 70.0 (CH-OH) ~208.0 - 212.0 (C=0) Ketone Carbonyl
Lactone Carbonyl
C-1 ~173.0-174.0 ~173.0-174.0
(Unchanged)
C-22 ~35.0-40.0 ~45.0 - 48.0 Alpha-carbon shift
C-24 ~35.0-40.0 ~45.0 - 48.0 Alpha-carbon shift

2D NMR Correlations (Validation)
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To validate the position of the ketone (and ensure it is not an isomer), use HMBC:

HMBC Correlation: Look for correlations from H-22 (methyl doublet region) and H-24
(methylene) to the new C-23 carbonyl signal at ~210 ppm.[1][2][3][4]

Absence of Correlation: There should be no proton attached directly to the carbon at ~210
ppm (verified by HSQC).[1][4]

Quality Control & Purity Assessment

During the synthesis of Moxidectin, 23-Keto Nemadectin is an intermediate.[1][2][3] Common

impurities include:

Unreacted Nemadectin: Monitor the H-23 region (~3.8 ppm). Any signal here indicates
incomplete oxidation.[1][4]

Over-oxidation/Degradation: Check for additional aldehyde or carboxylic acid protons (9-12
ppm) which suggest ring opening or side-chain oxidation.[1][2][3][4]

Epimerization: The C-2 position (alpha to the lactone) or C-25 can epimerize under basic
conditions.[1][3][4] Check for "shadow" peaks near the major methyl doublets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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